2-{[4-(butyrylamino)benzoyl]amino}benzoic acid

• IUPAC Name: 2-[[4-(butanoylamino)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C18H18N2O4/c1-2-5-16(21)19-13-10-8-12(9-11-13)17(22)20-15-7-4-3-6-14(15)18(23)24/h3-4,6-11H,2,5H2,1H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: UVYGZKFVRMQTGA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

2-{[4-(butyrylamino)benzoyl]amino}benzoic acid, also known as BABA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as agriculture, medicine, and biotechnology. BABA is a derivative of salicylic acid and is structurally similar to aspirin.

Mechanism of Action

2-{[4-(butyrylamino)benzoyl]amino}benzoic acid induces SAR in plants by activating the plant's immune system. It does this by stimulating the production of salicylic acid, which is a key signaling molecule in the plant defense response. 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid also activates plant genes that are involved in the defense response, leading to an increase in the production of defense-related proteins.
Biochemical and Physiological Effects:
2-{[4-(butyrylamino)benzoyl]amino}benzoic acid has been shown to have a number of biochemical and physiological effects on plants. It increases the production of defense-related enzymes, such as peroxidase and polyphenol oxidase. It also enhances the production of secondary metabolites, such as phenolics and flavonoids, which play a role in plant defense. 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid has also been shown to increase the activity of antioxidant enzymes, which protect the plant against oxidative stress.

Advantages and Limitations for Lab Experiments

2-{[4-(butyrylamino)benzoyl]amino}benzoic acid has several advantages for use in lab experiments. It is easy to synthesize and is relatively stable. It is also non-toxic and has low environmental impact. However, 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid can be difficult to dissolve in water, which can make it challenging to use in certain experiments. It also has a short half-life in plants, which can limit its effectiveness as a plant defense activator.

Future Directions

There are several potential future directions for research on 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid. One area of interest is the development of 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid-based plant defense activators that are more effective and have a longer half-life in plants. Another area of interest is the use of 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid in combination with other plant defense activators to enhance the plant's defense response. Additionally, further research is needed to fully understand the mechanism of action of 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid and its potential applications in medicine.

Synthesis Methods

2-{[4-(butyrylamino)benzoyl]amino}benzoic acid can be synthesized through various methods, including the reaction of salicylic acid with butyryl chloride and 4-aminobenzoic acid, or through the reaction of 4-aminobenzoyl chloride with butyric anhydride in the presence of a base. The synthesis of 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid can also be achieved through the reaction of 4-aminobenzoic acid with butyric acid anhydride and pyridine.

Scientific Research Applications

2-{[4-(butyrylamino)benzoyl]amino}benzoic acid has been extensively studied for its potential use as a plant defense activator. It has been shown to induce systemic acquired resistance (SAR) in plants, which is a natural defense mechanism against pathogens. 2-{[4-(butyrylamino)benzoyl]amino}benzoic acid has also been studied for its potential use in the field of medicine. It has been shown to have anti-inflammatory and anti-tumor properties, and may be useful in the treatment of certain types of cancer.